Cas no 1805368-83-5 (3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805368-83-5
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4854670
• Update Time: 2025-05-20

3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-7-4(8(10)11)3-13-5(2-9)6(7)12/h3,8H,2,12H2,1H3
• InChI Key： MAXUYIXVOBZSKZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(C(F)F)=CN=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine

Comprehensive Overview of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1805368-83-5)

3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1805368-83-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring an amino group and a methoxy substituent, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine as a building block for developing novel antiviral agents and herbicides. The incorporation of difluoromethyl groups is a trending strategy in medicinal chemistry, as it improves lipophilicity and target binding affinity. This aligns with the growing focus on precision agriculture and targeted drug delivery systems.

The synthesis of CAS No. 1805368-83-5 involves multi-step organic reactions, including halogenation and amination processes. Its chloromethyl moiety offers reactivity for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for addressing challenges like drug resistance and pest adaptability, which are hot topics in scientific communities. Analytical techniques such as NMR spectroscopy and HPLC are employed to ensure high purity, meeting the stringent requirements of GMP-compliant production.

From an industrial perspective, 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine is valued for its role in optimizing crop yield and disease management. Its potential as a bioactive scaffold is being explored in collaborations between academia and agrochemical companies. Additionally, the compound’s relevance to green chemistry initiatives highlights efforts to reduce environmental impact through efficient synthesis routes and biodegradable byproducts.

Safety and handling protocols for CAS No. 1805368-83-5 emphasize standard laboratory practices, including the use of personal protective equipment (PPE). While not classified as hazardous under current regulations, proper storage conditions—such as temperature control and moisture prevention—are recommended to maintain stability. This aligns with broader industry trends toward sustainable chemical management and risk mitigation.

In summary, 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-methoxypyridine represents a cutting-edge compound at the intersection of pharmaceutical innovation and agrochemical advancement. Its structural features and functional groups position it as a key player in addressing global challenges like food security and infectious diseases. Ongoing research continues to uncover new applications, solidifying its importance in modern science.